Cas no 1637453-85-0 ((1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: (1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 1637453-85-0
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD26521962
• CID: 4774180
• PubChem ID: 145711407
• Update Time: 2026-02-26

(1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-5-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• (1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• (1R)-5-METHOXYINDANYLAMINE HYDROCHLORIDE
• AKOS037648941
• Y14789
• (1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine;hydrochloride
• CS-0162157
• (R)-5-Methoxy-2,3-dihydro-1H-inden-1-aminehydrochloride
• BS-16082
• EN300-19257040
• (R)-5-Methoxy-2,3-dihydro-1H-inden-1-amine HCl
• 1637453-85-0
• MFCD26521962

• MDL： MFCD26521962
• Inchi： 1S/C10H13NO.ClH/c1-12-8-3-4-9-7(6-8)2-5-10(9)11;/h3-4,6,10H,2,5,11H2,1H3;1H/t10-;/m1./s1
• InChI Key： QFBRNSMZZDVAKR-HNCPQSOCSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C=1)CC[C@H]2N

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on (1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride

Comprehensive Overview of (1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 1637453-85-0)

(1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 1637453-85-0) is a chiral organic compound with significant potential in pharmaceutical research and development. This compound belongs to the class of indenamine derivatives, which are increasingly studied for their unique pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various applications. Researchers are particularly interested in its stereospecificity, as the (1R)-configuration often plays a critical role in biological activity. The presence of a 5-methoxy group further adds to its versatility, enabling interactions with specific biological targets.

In recent years, the demand for chiral building blocks like (1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride has surged due to their importance in asymmetric synthesis. The compound's CAS No. 1637453-85-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key trends in 2023 is the focus on green chemistry and sustainable synthesis methods. Researchers are exploring eco-friendly approaches to produce such compounds, minimizing waste and energy consumption. This aligns with the broader industry shift toward environmentally friendly pharmaceuticals.

The pharmacokinetic properties of (1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride are another area of active investigation. Its potential as a central nervous system (CNS) agent has sparked interest, given the rising prevalence of neurological disorders. Questions like "How does (1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride interact with neurotransmitter receptors?" or "What are its metabolic pathways?" are commonly searched in scientific forums. These inquiries highlight the compound's potential in drug discovery and neuropharmacology.

From a synthetic chemistry perspective, the compound's structural motif is highly valuable. The indenamine core is a privileged scaffold in medicinal chemistry, often associated with bioactivity and selectivity. Its hydrochloride salt form is preferred for formulation studies due to improved water solubility and crystallinity. These characteristics make it a promising candidate for further development into active pharmaceutical ingredients (APIs). The compound's CAS No. 1637453-85-0 is often referenced in patents and research papers, underscoring its commercial and scientific importance.

Another trending topic is the application of artificial intelligence (AI) in drug design. Computational models are being used to predict the binding affinity and toxicity profile of compounds like (1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride. Searches for "AI-driven drug discovery" and "molecular docking studies" have increased significantly, reflecting the intersection of technology and chemistry. This compound's stereochemistry and functional groups make it an ideal subject for such advanced analyses.

In conclusion, (1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 1637453-85-0) is a compound of great interest in modern pharmaceutical research. Its chirality, structural features, and potential biological activities position it as a valuable tool for scientists. As the industry continues to evolve, this compound will likely play a pivotal role in addressing some of the most pressing challenges in drug development and therapeutic innovation.